Cas no 2229558-32-9 (2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine
• CAS No: 2229558-32-9
• MF: C₇H₁₀F₂N₄
• MW: 188.177907466888
• CID: 6595300
• PubChem ID: 165639271
• Update Time: 2025-06-12

2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine
• EN300-1952195
• 2229558-32-9
• [2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C7H10F2N4/c1-13-5(2-11-12-13)6(4-10)3-7(6,8)9/h2H,3-4,10H2,1H3
• InChI Key： MLNCLRUSILKFJI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CN=NN1C)CN)F

Computed Properties

• Exact Mass: 188.08735266g/mol
• Monoisotopic Mass: 188.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(1-Methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine (CAS No. 2229558-32-9)

2,2-Difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine, with the CAS number 2229558-32-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, difluoro substitution, and a 1-methyl-1H-1,2,3-triazole moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The development and study of 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine have been driven by the growing need for innovative therapeutic agents to address unmet medical needs. Recent advancements in synthetic methodologies and computational modeling have facilitated the synthesis and characterization of this compound, making it a promising candidate for further investigation.

Structural Characteristics:

The molecular structure of 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine is composed of a cyclopropyl ring substituted with two fluorine atoms and a 1-methyl-1H-1,2,3-triazole group. The cyclopropyl ring is known for its high reactivity due to the strain imposed by the three-membered ring. The difluoro substitution enhances the lipophilicity and metabolic stability of the molecule. The 1-methyl-1H-1,2,3-triazole moiety provides additional chemical functionality and can participate in various biological interactions.

Synthesis:

The synthesis of 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine typically involves a multi-step process. One common approach is to start with a cyclopropyl derivative and introduce the difluoro substitution through selective fluorination reactions. The 1-methyl-1H-1,2,3-triazole group can be introduced via click chemistry using azide and alkyne precursors. This modular synthetic strategy allows for the efficient production of the compound with high purity and yield.

Biological Activities:

2,2-Difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine has been evaluated for various biological activities. Preliminary studies have shown that it exhibits potent antiviral properties against several viral strains. The compound's ability to inhibit viral replication is attributed to its unique structural features that allow it to interact with specific viral proteins or enzymes.

In addition to its antiviral activity, 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine has also demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines in immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Potential:

The clinical potential of 2,2-difluoro-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclopropylmethanamine is currently being explored through preclinical studies. Animal models have been used to evaluate its pharmacokinetic properties and safety profile. Preliminary results indicate that the compound has favorable pharmacokinetic parameters and low toxicity at therapeutic doses.

Ongoing research aims to optimize the formulation and delivery methods of 2,2-difluoro-1-(1-methyl-1H-, -triazol-- yl)cyclopropylmethanamine to enhance its bioavailability and therapeutic efficacy. Clinical trials are expected to begin in the near future to further assess its safety and efficacy in human subjects.

Conclusion:

2,2-Difluoro--( -methyl--,-,-triazol-- yl) cyclopropylmethanamine (CAS No. -) represents a promising compound in the field of medicinal chemistry due to its unique structural features and potential biological activities. Its antiviral and anti-inflammatory properties make it a valuable candidate for further development as a therapeutic agent. Continued research and clinical evaluation will provide more insights into its full potential as a novel drug candidate.